Cas no 1214324-50-1 (Methyl 3,6-difluoro-2-hydroxybenzoate)

Methyl 3,6-difluoro-2-hydroxybenzoate is a fluorinated aromatic ester with a molecular formula of C8H6F2O3. This compound features a hydroxyl group and two fluorine atoms positioned at the 3- and 6-positions on the benzoate ring, enhancing its reactivity and selectivity in synthetic applications. The presence of fluorine atoms improves metabolic stability and lipophilicity, making it valuable in pharmaceutical and agrochemical intermediates. The ester functionality allows for further derivatization, facilitating its use in cross-coupling reactions or as a building block for more complex molecules. Its well-defined structure and purity make it suitable for research and industrial applications requiring precise fluorinated intermediates.

Methyl 3,6-difluoro-2-hydroxybenzoate structure

1214324-50-1 structure

Product Name:Methyl 3,6-difluoro-2-hydroxybenzoate

CAS No:1214324-50-1

MF:C₈H₆F₂O₃

MW:188.128249645233

MDL:MFCD10567189

CID:1101981

PubChem ID:46311130

Update Time:2025-06-09

Methyl 3,6-difluoro-2-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

- Methyl 3,6-difluoro-2-hydroxybenzoate
- Benzoic acid, 3,6-difluoro-2-hydroxy-, methyl ester
- MFCD10567189
- AS-68780
- Methyl3,6-difluoro-2-hydroxybenzoate
- DTXSID501285884
- 1214324-50-1
- METHYL 2,5-DIFLUORO6-HYDROXYBENZOATE
- CS-0036124
- A856896
- DB-334437
- AKOS006302686
- MDL： MFCD10567189
- Inchi： 1S/C8H6F2O3/c1-13-8(12)6-4(9)2-3-5(10)7(6)11/h2-3,11H,1H3
- InChI Key： ZQDXNCXFLSCPED-UHFFFAOYSA-N
- SMILES： FC1=CC=C(C(=C1C(=O)OC)O)F

Computed Properties

Exact Mass: 188.02850037g/mol
Monoisotopic Mass: 188.02850037g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 198
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 46.5Å²

Experimental Properties

Density: 1.402±0.06 g/cm3 (20 ºC 760 Torr),
Boiling Point: 229.9±40.0 ºC (760 Torr),
Flash Point: 92.8±27.3 ºC,
Solubility: Very slightly soluble (0.38 g/l) (25 º C),

Methyl 3,6-difluoro-2-hydroxybenzoate Pricemore >>

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